Cas no 1170882-91-3 ({4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride)

• Product Name: {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride
• CAS No: 1170882-91-3
• MF: C₁₂H₂₂Cl₂N₂O₂
• MW: 297.221281528473
• CID: 4574685
• PubChem ID: 42937281
• Update Time: 2025-05-20

{4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-[2-(dimethylamino)ethoxy]-3-methoxyphenyl}methanamine dihydrochloride
• EN300-42161
• AKOS016901001
• 2-(4-(Aminomethyl)-2-methoxyphenoxy)-N,N-dimethylethan-1-amine dihydrochloride
• G42003
• 2-[4-(aminomethyl)-2-methoxyphenoxy]-N,N-dimethylethanamine;dihydrochloride
• (4-[2-(Dimethylamino)ethoxy]-3-methoxyphenyl)methanamine dihydrochloride
• 1170882-91-3
• {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride

• Inchi： 1S/C12H20N2O2.2ClH/c1-14(2)6-7-16-11-5-4-10(9-13)8-12(11)15-3;;/h4-5,8H,6-7,9,13H2,1-3H3;2*1H
• InChI Key： BOEUTQSIVGMIQI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCN(C)C)C(OC)=C1)N.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 296.1058333g/mol
• Monoisotopic Mass: 296.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.7Ų

Additional information on {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride

Introduction to {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride (CAS No. 1170882-91-3)

{4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride} (CAS No. 1170882-91-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in medicinal chemistry. The presence of multiple functional groups, including a dimethylamino group and methoxy substituents, makes it a versatile molecule for further chemical modifications and biological evaluations.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its use in various biochemical assays and drug formulation processes. The structural motif of {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride incorporates an aromatic ring system that is commonly found in many bioactive molecules. This aromatic core, combined with the polar functional groups, contributes to its interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound more accurately. Studies have shown that the dimethylamino group can serve as a key interaction point with various biological receptors, while the methoxy groups provide additional binding opportunities. These interactions are crucial for designing molecules with improved efficacy and reduced side effects.

In the realm of drug discovery, {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride has been explored as a potential lead compound for developing new therapeutic agents. Its structural features make it amenable to modifications that can enhance its pharmacological profile. For instance, the ethoxy group can be replaced or modified to alter the electronic properties of the molecule, thereby tuning its biological activity.

One of the most intriguing aspects of this compound is its potential role in modulating neurotransmitter systems. The dimethylamino group is reminiscent of structures found in many psychoactive drugs, suggesting that {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride might exhibit effects on central nervous system (CNS) function. Preliminary studies have hinted at its ability to interact with serotonin and dopamine receptors, which are implicated in mood regulation and cognitive processes.

The synthesis of {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for rigorous biological testing. The use of modern chromatographic techniques has further facilitated the isolation and purification of this compound.

As research progresses, the applications of {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride are expected to expand into new areas. Its unique structural features make it a valuable tool for studying molecular interactions and developing novel therapeutic strategies. Collaborative efforts between chemists and biologists are essential to fully exploit the potential of this compound in addressing complex medical challenges.

The safety and regulatory aspects of working with {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride are also important considerations. While it is not classified as a hazardous material, proper handling procedures must be followed to ensure worker safety and environmental protection. Standard laboratory practices, such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas, are essential when handling this compound.

In conclusion, {4-2-(Dimethylamino)ethoxy-3-methoxyphenyl}methanamine Dihydrochloride represents a significant advancement in pharmaceutical research. Its unique chemical structure and functional groups make it a promising candidate for further development into new drugs. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in improving human health and well-being.